Cas no 895437-45-3 (N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide)

• Product Name: N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide
• CAS No: 895437-45-3
• MF: C₁₇H₁₃N₃O₃S₂
• MW: 371.43342089653
• CID: 848924
• Update Time: 2025-10-24

N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxamide, N-(5,6-dimethoxy-2-benzothiazolyl)-
• N-(5,6-dimethoxybenzo[d]thiazol-2-yl)benzo[d]thiazole-2-carboxamide
• N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C17H13N3O3S2/c1-22-11-7-10-14(8-12(11)23-2)25-17(19-10)20-15(21)16-18-9-5-3-4-6-13(9)24-16/h3-8H,1-2H3,(H,19,20,21)
• InChI Key： JVCNEINGALFPPR-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=NC3C=CC=CC=3S2)=O)=NC2C=C(C(=CC1=2)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 498
• Topological Polar Surface Area: 130

Additional information on N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide

N-(5,6-Dimethoxy-1,3-Benzothiazol-2-yl)-1,3-Benzothiazole-2-Carboxamide: A Comprehensive Overview

The compound N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide (CAS No. 895437-45-3) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of benzothiazoles, which are well-known for their versatile applications in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by the presence of a benzothiazole ring system with specific substituents that confer unique electronic and steric properties.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of novel materials with tailored functionalities. For instance, researchers have explored the use of N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide in the synthesis of advanced polymers and hybrid materials. These materials exhibit exceptional thermal stability and mechanical strength, making them ideal candidates for high-performance applications in aerospace and electronics industries.

The synthesis of N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the benzothiazole core and subsequent functionalization to introduce the desired substituents. This process has been optimized to achieve high yields and purity levels, ensuring the compound's suitability for demanding applications.

In terms of applications, benzothiazole derivatives like this compound have shown promise in the field of optoelectronics. Recent research has demonstrated their ability to act as efficient charge transport layers in organic light-emitting diodes (OLEDs) and photovoltaic devices. The unique electronic properties of N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide enable it to facilitate electron transport while maintaining stability under operational conditions.

Moreover, the compound has been investigated for its potential in drug delivery systems. Its ability to form stable complexes with bioactive molecules makes it a valuable component in designing targeted drug delivery platforms. This application is particularly significant in the context of increasing demand for personalized medicine and advanced therapeutic strategies.

From a structural perspective, the benzothiazole ring system serves as a versatile scaffold for further functionalization. The presence of methoxy groups at positions 5 and 6 introduces additional electronic effects that can be exploited to fine-tune the compound's properties. These modifications have been shown to enhance solubility and bioavailability in certain applications.

Recent advancements in computational chemistry have provided deeper insights into the molecular behavior of N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide. By employing density functional theory (DFT) calculations and molecular dynamics simulations, researchers have been able to predict its reactivity under various conditions. These computational tools have also facilitated the design of new derivatives with improved performance characteristics.

In conclusion, N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide (CAS No. 895437